Cas no 5198-46-9 (2-Oxazolidinone,3-(4-methylphenyl)-)
5198-46-9 structure
Product Name:2-Oxazolidinone,3-(4-methylphenyl)-
CAS No:5198-46-9
MF:C10H11NO2
MW:177.199842691422
CID:383638
PubChem ID:237191
Update Time:2025-04-19
2-Oxazolidinone,3-(4-methylphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Oxazolidinone,3-(4-methylphenyl)-
- 3-(4-Methylphenyl)-1,3-oxazolidin-2-one
- 2-Oxo-3-(p-tolyl)-1,3-oxazolidine
- AC1L5Y9H
- AC1Q6MQF
- AR-1E4639
- CTK4J5209
- NSC40496
- NSC-40496
- SureCN2535612
- DTXSID70285105
- 5198-46-9
- SCHEMBL2535612
- 3-(4-Methylphenyl)-1,3-oxazolidin-2-one #
- CGDOGUUOMDFHLT-UHFFFAOYSA-N
- 3-(p-tolyl)oxazolidin-2-one
-
- Inchi: 1S/C10H11NO2/c1-8-2-4-9(5-3-8)11-6-7-13-10(11)12/h2-5H,6-7H2,1H3
- InChI Key: CGDOGUUOMDFHLT-UHFFFAOYSA-N
- SMILES: O1C(N(C2C=CC(C)=CC=2)CC1)=O
Computed Properties
- Exact Mass: 177.07903
- Monoisotopic Mass: 177.079
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 197
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 29.5Ų
Experimental Properties
- Density: 1.199
- Boiling Point: 287.9°C at 760 mmHg
- Flash Point: 127.9°C
- Refractive Index: 1.568
- PSA: 29.54
- LogP: 2.01660
2-Oxazolidinone,3-(4-methylphenyl)- Related Literature
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Emiliana Damian Risberg,Patric Lindqvist-Reis,Magnus Sandström Dalton Trans., 2009, 1328-1338
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Tong Xu,Dongwei Ma,Chengbo Li,Qian Liu,Siyu Lu,Abdullah M. Asiri,Chun Yang,Xuping Sun Chem. Commun., 2020,56, 3673-3676
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Li Wang,Jian Huang,Mei-Juan Su,Jin-Di Wu,Weisheng Liu RSC Adv., 2021,11, 27152-27159
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
5198-46-9 (2-Oxazolidinone,3-(4-methylphenyl)-) Related Products
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